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Compound of Interest

Compound Name: 2-Ethyl-3-methylbut-1-ene

Cat. No.: B13780073 Get Quote

The molecular weight of 2-Ethyl-3-methylbut-1-ene is approximately 98.19 g/mol . This value

is derived from its chemical formula, C7H14, which identifies the molecule as an isomer of

heptene.[1][2][3][4] The calculation is based on the sum of the atomic weights of its constituent

atoms.

Determination of Molecular Formula
The systematic name 2-Ethyl-3-methylbut-1-ene defines the structure of the molecule. It

indicates a four-carbon (butane) backbone with a double bond starting at the first carbon (but-

1-ene). An ethyl group (-C2H5) is attached to the second carbon, and a methyl group (-CH3) is

attached to the third carbon.

A detailed count of the atoms in this structure reveals:

Carbon (C): 7 atoms

Hydrogen (H): 14 atoms

This gives the molecular formula C7H14.[1][2][3]

Calculation of Molecular Weight
The molecular weight is calculated using the atomic weights of carbon and hydrogen. The

standard atomic weight of carbon is approximately 12.011 u, and for hydrogen, it is

approximately 1.008 u.[5][6]
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The calculation is as follows:

(Number of Carbon Atoms × Atomic Weight of Carbon) + (Number of Hydrogen Atoms × Atomic

Weight of Hydrogen) (7 × 12.011 u) + (14 × 1.008 u) = 84.077 u + 14.112 u = 98.189 u

This value is commonly expressed in grams per mole ( g/mol ) for molar mass. Various sources

confirm the molecular weight to be in the range of 98.1861 to 98.190 g/mol .[1][2][3][7][8][9]

Summary of Physicochemical Data
For clarity and easy reference, the key quantitative data for 2-Ethyl-3-methylbut-1-ene is

summarized in the table below.

Property Value Reference

Molecular Formula C7H14 [1][2][3][8]

Molecular Weight 98.1861 g/mol [3][8][10]

Exact Mass 98.10955 u [2]

CAS Registry Number 7357-93-9 [1][2][3]

Density 0.704 g/cm³ [2]

Boiling Point 85.1°C at 760 mmHg [2]

Note: The request for detailed experimental protocols and signaling pathway diagrams is not

applicable to the determination of a compound's molecular weight, which is a fundamental

calculation based on its chemical formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://sielc.com/2-ethyl-3-methylbut-1-ene
https://www.lookchem.com/404.htm
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C7H14/c1-5-7(4)6(2)3/h6H%2C4-5H2%2C1-3H3
https://en.wikipedia.org/wiki/C7H14
https://www.youtube.com/watch?v=0DjGnME8ITM
https://m.youtube.com/watch?v=ALwo4suQO6E
https://www.webqc.org/molecular-weight-of-c7h14.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7357939&Mask=2
https://gfschemicals.com/Product/1-heptene-98-plus-percent-cas-592-76-7-item-3160-sku-81561
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7357939&Mask=8
https://www.benchchem.com/product/b13780073#2-ethyl-3-methylbut-1-ene-molecular-weight
https://www.benchchem.com/product/b13780073#2-ethyl-3-methylbut-1-ene-molecular-weight
https://www.benchchem.com/product/b13780073#2-ethyl-3-methylbut-1-ene-molecular-weight
https://www.benchchem.com/product/b13780073#2-ethyl-3-methylbut-1-ene-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13780073?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13780073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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